Cas no 35779-04-5 (1-tert-Butyl-4-iodobenzene)

1-tert-Butyl-4-iodobenzene Properties

Names and Identifiers

• 1-(tert-Butyl)-4-iodobenzene
• 4-tert-Butyliodobenzene
• 1-tert-Butyl-4-iodobenzene
• 1-IODO-4-TERT-BUTYLBENZENE
• 1-TERT-BUTYL-3-IODOBENZENE
• 4-iodo-1-tert-butylbenzene
• 4-iodo-tert-butylbenzene
• 4-tBu-iodobenzene
• 4-t-Butyliodobenzene
• +Expand

• MDL： MFCD00052339
• InChIKey： WQVIVQDHNKQWTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13I/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• SMILES： CC(C)(C)C1=CC=C(C=C1)I
• BRN： 1931810

Computed Properties

• Exact Mass: 260.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 260.006
• Heavy Atom Count: 11
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.58870
• PSA: 0.00000
• Refractive Index: n20/D 1.57(lit.)
• Boiling Point: 118°C/9mmHg(lit.)
• Melting Point: 78°C (estimate)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: liquid
• Solubility: Insoluble
• Sensitiveness: Light Sensitive
• Density: 1.468 g/mL at 25 °C(lit.)

1-tert-Butyl-4-iodobenzene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Risk Phrases： 36
• Signal Word：Warning
• HazardClass：LIGHT SENSITIVE

1-tert-Butyl-4-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides